Cas no 50746-65-1 (Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
• CAS No: 50746-65-1
• MF: C₁₁H₁₇O₄PS
• MW: 276.289043188095
• CID: 364121
• PubChem ID: 10858739
• Update Time: 2025-04-19

Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
• diethoxyphosphorylmethylsulfinylbenzene
• Diethyl [(phenylsulfinyl)methyl]phosphonate
• Diethyl [(benzenesulfinyl)methyl]phosphonate
• Benzenesulfinylmethyl-phosphonic acid diethyl ester
• KJWHUVXWMFEIOL-UHFFFAOYSA-N
• diethoxyphosphoryl-methylsulfinyl-benzene
• DTXSID20446188
• SCHEMBL17050984
• 50746-65-1
• diethyl (phenylsulfinyl)methylphosphonate

• Inchi： 1S/C11H17O4PS/c1-3-14-16(12,15-4-2)10-17(13)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
• InChI Key： KJWHUVXWMFEIOL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CP(=O)(OCC)OCC)=O

Computed Properties

• Exact Mass: 276.05861
• Monoisotopic Mass: 276.05851719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 52.6